Cas no 681229-69-6 (3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 681229-69-6
• MF: C₁₈H₁₅BrN₂O₃S
• MW: 419.292302370071
• CID: 6616215
• PubChem ID: 3657057
• Update Time: 2025-08-04

3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)benzamide
• 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• 681229-69-6
• AKOS008531920
• F1009-0225
• Oprea1_169405

• Inchi： 1S/C18H15BrN2O3S/c1-23-13-6-7-16(24-2)14(9-13)15-10-25-18(20-15)21-17(22)11-4-3-5-12(19)8-11/h3-10H,1-2H3,(H,20,21,22)
• InChI Key： WKUVVSDBDVBZSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=NC(=CS1)C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 417.99868g/mol
• Monoisotopic Mass: 417.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide

Introduction to 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide (CAS No. 681229-69-6) and Its Emerging Applications in Chemical Biology

3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, identified by the CAS number 681229-69-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to a class of molecules characterized by the presence of a benzamide core linked to a thiazole ring, further functionalized with a bromo substituent and a dimethoxyphenyl moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic and research applications.

The benzamide moiety is well-known for its role in drug design, often serving as a key pharmacophore in medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of numerous small-molecule drugs. In the case of 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, the benzamide group is integrated into a more elaborate structure that includes a thiazole ring. The thiazole scaffold is particularly interesting from a biological perspective, as it is a core component of several naturally occurring bioactive compounds and has been widely explored for its antimicrobial, anti-inflammatory, and anticancer properties.

The presence of the bromo substituent in the molecule adds another layer of complexity and potential functionality. Bromine atoms are frequently employed in medicinal chemistry due to their ability to modulate electronic properties, influence metabolic stability, and enhance binding affinity to biological targets. In 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, the bromo group is strategically positioned on the benzamide core, which may facilitate interactions with specific binding sites on proteins or enzymes. This positioning could potentially enhance the compound's efficacy or selectivity in biological assays.

The dimethoxyphenyl group attached to the thiazole ring further enriches the structural diversity of 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide. Aromatic rings substituted with methoxy groups are common in bioactive molecules and are known to contribute to hydrophobic interactions and electronic modulation. The specific 2,5-dimethoxy substitution pattern may confer unique physicochemical properties that influence solubility, permeability, and metabolic stability. These features are critical considerations in drug development, as they can significantly impact the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide and its potential biological targets. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, preliminary computational studies have indicated that the benzamide-thiazole structure could interact with ATP-binding sites on kinases or other enzymes implicated in signal transduction pathways.

In vitro experiments have also been conducted to evaluate the biological activity of 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide. These studies have revealed promising results regarding its ability to modulate enzymatic activity and inhibit cell proliferation. Notably, the compound has shown potential as an inhibitor of certain tyrosine kinases, which are overexpressed in many cancer cell lines. The bromo substituent appears to play a crucial role in enhancing binding affinity to these targets, suggesting that it may be a key determinant of the compound's biological efficacy.

The dimethoxyphenyl group has also been implicated in mediating interactions with specific protein targets. Functional groups such as these can engage in hydrophobic interactions or π-stacking events with aromatic residues on proteins, thereby stabilizing enzyme-inhibitor complexes. This mechanism may contribute to the prolonged duration of action observed for some benzamide derivatives. Further investigation into the binding mode of 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide will be essential to fully elucidate its mechanism of action.

From a synthetic chemistry perspective, 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide represents an interesting challenge due to its complex architecture. The synthesis involves multiple steps including condensation reactions between aromatic aldehydes or ketones with thioamides or thioureas to form the thiazole ring. Subsequent functionalization with bromine atoms and dimethoxy groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The growing interest in 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide underscores its potential as a scaffold for developing novel therapeutic agents. Researchers are exploring various derivatives of this compound to optimize its biological activity while minimizing off-target effects. By modifying functional groups such as the bromo substituent or introducing additional heterocycles, chemical biologists aim to fine-tune the pharmacological profile of this molecule for specific therapeutic applications.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide by enabling rapid assessment of their activity against large libraries of biological targets. HTS has been instrumental in identifying hit compounds that exhibit promising preliminary efficacy, which can then be further optimized through structure-based drug design approaches. These efforts have led to several successful drug candidates that have entered clinical development pipelines.

In conclusion, 3-bromo-N-[4-(2,5-dimethoxyphenyl)-1 , 3 -thiazol - 2 - yl ]benz amide (CAS No . 68 1229 -69 -6 ) is a structurally intriguing molecule with significant potential in chemical biology . Its unique combination of functional groups , including a benz amide core , thia zole ring , bromo substituent , and dim eth oxy phen yl moiety , endows it with distinctive chemi cal an d biologi cal properties . Recent stu dies suggest that this compoun d may exhibi t promisin g activi ties against various enzym es an d rece ptors involved i n cancer pro gre ssion , infla mmation , an d neurode gener ative dis ease s . As re search contin ues t o elu sidate its mechanis ms o f acti on an d pharma cok ine tic proper ties, it is likely that 681229 -69 -6 will emerge as an important compoun d i n future drug deve lopment effor ts . p >